Cas no 2228716-91-2 (1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228716-91-2
• MF: C₁₇H₁₅F₂N
• MW: 271.30451130867
• CID: 5829726
• PubChem ID: 165698855
• Update Time: 2025-06-20

1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine
• [1-(9H-fluoren-9-yl)-2,2-difluorocyclopropyl]methanamine
• EN300-1944101
• 2228716-91-2

• Inchi： 1S/C17H15F2N/c18-17(19)9-16(17,10-20)15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15H,9-10,20H2
• InChI Key： XYKQGSFKBGXRKM-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 271.11725581g/mol
• Monoisotopic Mass: 271.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2228716-91-2 and Product Name: 1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine

The compound with the CAS number 2228716-91-2 and the product name 1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorene moiety and a difluorocyclopropyl group makes it a structurally intriguing candidate for further exploration.

Recent research in the realm of heterocyclic compounds has highlighted the importance of functionalized cyclopropyl derivatives in medicinal chemistry. The 1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine structure combines the rigidity and electronic properties of the fluorene ring with the steric and electronic effects of the difluorocyclopropyl moiety. This combination has been shown to enhance binding affinity and selectivity in various biological targets, making it a promising scaffold for developing novel therapeutic agents.

In particular, the difluorocyclopropyl group has been extensively studied for its ability to modulate enzyme activity and receptor binding. Studies have demonstrated that this moiety can improve metabolic stability and reduce off-target effects, which are critical factors in drug design. The incorporation of this group into the 1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine structure suggests potential benefits in terms of pharmacokinetic properties and overall efficacy.

The fluorene component of the molecule contributes to its photophysical properties, which are increasingly relevant in areas such as bioimaging and photodynamic therapy. The extended π-conjugation system in fluorene allows for efficient energy transfer and emission, making it a valuable component in designing light-responsive drugs. This feature could be exploited to develop next-generation therapeutics that require precise spatial and temporal control of drug delivery.

Current research efforts are focused on synthesizing derivatives of 1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine to optimize its pharmacological profile. Computational modeling and high-throughput screening techniques are being employed to identify structural modifications that enhance binding affinity and reduce toxicity. These studies aim to uncover novel mechanisms of action that could lead to breakthroughs in treating various diseases.

The integration of advanced synthetic methodologies has enabled the efficient preparation of complex derivatives of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate framework of 1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine. These methods allow for precise control over regioselectivity and stereoselectivity, which are essential for achieving high yields and purity.

Moreover, the growing interest in fluorinated compounds stems from their unique electronic properties and their ability to interact with biological targets in ways that non-fluorinated analogs cannot. The presence of fluorine atoms can alter hydrophobicity, metabolic stability, and binding affinity, making fluorinated molecules attractive candidates for drug development. The 1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine structure exemplifies how strategic fluorination can lead to enhanced pharmacological properties.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial findings suggest that it exhibits promising activity against certain enzymatic targets relevant to cancer metabolism. The combination of structural features from both fluorene and difluorocyclopropyl moieties appears to confer unique advantages in terms of target specificity and efficacy.

The development of novel synthetic routes has also facilitated the preparation of analogs with varying degrees of fluorination. These analogs are being systematically evaluated to identify optimal substitution patterns that maximize biological activity while minimizing side effects. Such efforts are crucial for translating laboratory discoveries into viable clinical candidates.

In conclusion, the compound with CAS number 2228716-91-2 and product name 1-(9H-fluoren-9-yl)-2,2-difluorocyclopropylmethanamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further exploration in drug development. Ongoing research aims to harness its potential by optimizing its pharmacological profile through innovative synthetic strategies and preclinical evaluations.